Cas no 2227885-18-7 ((2S)-2-amino-3-methanesulfonylpropan-1-ol)

• Product Name: (2S)-2-amino-3-methanesulfonylpropan-1-ol
• CAS No: 2227885-18-7
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• CID: 6008310
• PubChem ID: 155820050
• Update Time: 2025-10-31

(2S)-2-amino-3-methanesulfonylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-methanesulfonylpropan-1-ol
• 2227885-18-7
• EN300-1990396

• Inchi： 1S/C4H11NO3S/c1-9(7,8)3-4(5)2-6/h4,6H,2-3,5H2,1H3/t4-/m0/s1
• InChI Key： VAPXJUSIEXVLPQ-BYPYZUCNSA-N
• SMILES： S(C)(C[C@H](CO)N)(=O)=O

Computed Properties

• Exact Mass: 153.04596439g/mol
• Monoisotopic Mass: 153.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 88.8Ų

Additional information on (2S)-2-amino-3-methanesulfonylpropan-1-ol

Compound Introduction: (2S)-2-amino-3-methanesulfonylpropan-1-ol (CAS No. 2227885-18-7)

The compound (2S)-2-amino-3-methanesulfonylpropan-1-ol, identified by the CAS number 2227885-18-7, is a significant molecule in the field of chemical and pharmaceutical research. This chiral amino alcohol derivative has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The presence of a stereogenic center at the second carbon atom, along with functional groups such as an amino group and a methanesulfonyl group, makes this compound a versatile building block for synthesizing more complex molecules.

In recent years, the demand for enantiomerically pure compounds has increased significantly in the pharmaceutical industry. The stereochemistry of a molecule can profoundly influence its biological activity, making the synthesis of optically active compounds like (2S)-2-amino-3-methanesulfonylpropan-1-ol crucial for developing effective drugs. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, often involving asymmetric catalysis or chiral resolution techniques. These methods not only enhance the yield but also improve the overall quality of the final product.

The methanesulfonyl group in (2S)-2-amino-3-methanesulfonylpropan-1-ol contributes to its reactivity and makes it a valuable intermediate in organic synthesis. This group can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, enabling the formation of diverse molecular architectures. Researchers have explored its utility in constructing heterocyclic compounds, which are prevalent in many biologically active molecules. The ability to functionalize this compound at multiple positions allows for the creation of libraries of derivatives with tailored properties.

Current research in medicinal chemistry has highlighted the importance of proline derivatives in drug design. The structural motif found in (2S)-2-amino-3-methanesulfonylpropan-1-ol bears a resemblance to proline-based scaffolds, which have shown promise in inhibiting various enzymes and receptors. For instance, proline derivatives have been investigated as potential inhibitors of matrix metalloproteinases (MMPs), which play a role in cancer progression and inflammation. The methanesulfonyl group may enhance binding affinity by improving interactions with specific residues in the target enzyme's active site.

Additionally, the compound's solubility profile has been a focus of optimization efforts. Polar functional groups like the amino and methanesulfonyl groups contribute to its water solubility, making it suitable for aqueous-based formulations. This characteristic is particularly important for pharmaceutical applications where bioavailability and delivery efficiency are critical factors. Researchers have explored strategies to modulate solubility while maintaining enantiomeric purity, often through salt formation or co-crystallization techniques.

In vitro studies have begun to uncover the potential biological activities of (2S)-2-amino-3-methanesulfonylpropan-1-ol. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes relevant to metabolic pathways. For example, its structural features could mimic natural substrates or cofactors, thereby disrupting enzymatic activity. Further investigation into its mechanism of action could pave the way for novel therapeutic interventions. High-throughput screening campaigns are being conducted to identify potential drug-like properties and optimize lead structures.

The synthesis of chiral compounds like (2S)-2-amino-3-methanesulfonylpropan-1-ol also involves considerations of environmental impact and sustainability. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce energy consumption. Catalytic processes that employ recyclable catalysts or renewable feedstocks are being developed to align with these goals. Such approaches not only enhance efficiency but also contribute to a more sustainable chemical industry.

Computational modeling has become an indispensable tool in studying molecules like this one. Molecular dynamics simulations and quantum mechanical calculations can provide insights into conformational preferences, binding interactions, and reaction pathways. These predictions guide experimental design and help rationalize structural modifications. By combining experimental data with computational insights, researchers can accelerate the discovery process and reduce trial-and-error experimentation.

The future prospects for (2S)-2-amino-3-methanesulfonylpropan-1-ol extend beyond its current applications. As our understanding of biological systems grows, new targets for inhibition or modulation will emerge. This compound's unique structural features make it well-suited for addressing these emerging challenges. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into clinical applications.